Cas no 1701912-47-1 (5-tert-butyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 5-tert-butyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1701912-47-1
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5693638
• PubChem ID: 103281684
• Update Time: 2025-05-20

5-tert-butyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 1701912-47-1
• 5-tert-Butyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• EN300-1119507
• Imidazo[1,2-a]pyrimidine, 5-(1,1-dimethylethyl)-1,2,3,5,6,7-hexahydro-2-methyl-
• 5-tert-butyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine

• Inchi： 1S/C11H21N3/c1-8-7-14-9(11(2,3)4)5-6-12-10(14)13-8/h8-9H,5-7H2,1-4H3,(H,12,13)
• InChI Key： GYUDCTVOYNGEIT-UHFFFAOYSA-N
• SMILES： N12C(=NCCC1C(C)(C)C)NC(C)C2

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27.6Ų

Additional information on 5-tert-butyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine

Chemical Profile of 5-tert-butyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine (CAS No. 1701912-47-1)

5-tert-butyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine, identified by the Chemical Abstracts Service Number (CAS No. 1701912-47-1), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazo[1,2-a]pyrimidine scaffold, a structural motif known for its broad biological activity and utility in drug discovery. The presence of bulky tert-butyl and methyl substituents in its molecular structure suggests potential influences on its pharmacokinetic properties and binding affinity to biological targets.

The imidazo[1,2-a]pyrimidine core is a privileged structure in medicinal chemistry, frequently explored for its role in modulating various biological pathways. Compounds within this class have demonstrated promise as inhibitors of kinases, enzymes involved in cancer progression, and other therapeutic targets. The specific arrangement of nitrogen atoms in the imidazo1,2-apyrimidine ring system allows for diverse interactions with biological macromolecules, making it a versatile platform for designing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such heterocyclic compounds with high precision. Studies indicate that the 5-tert-butyl-2-methyl derivative exhibits favorable interactions with certain protein pockets, particularly those involved in enzyme inhibition. The steric bulk provided by the tert-butyl group may enhance binding affinity by promoting optimal orientation within the active site of target enzymes. Meanwhile, the methyl group at the 2-position could contribute to hydrophobic interactions or hydrogen bonding capabilities.

In vitro studies have begun to unravel the pharmacological profile of this compound. Preliminary data suggest that 5-tert-butyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine demonstrates moderate activity against selected kinases associated with inflammatory pathways. This aligns with the growing interest in developing kinase inhibitors as therapeutic agents for chronic inflammatory diseases and cancer. The compound’s ability to modulate kinase activity may be linked to its ability to disrupt aberrant signaling cascades that drive pathological conditions.

The synthesis of this compound involves multi-step organic reactions typical of heterocyclic chemistry. Key synthetic strategies include cyclization reactions to form the imidazo[1,2-a]pyrimidine core followed by functionalization at specific positions using protective group strategies. The introduction of the tert-butyl and methyl groups requires careful consideration to ensure regioselectivity and yield optimization. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one.

The physicochemical properties of 5-tert-butyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine are also of considerable interest for drug development purposes. Its solubility profile in common organic solvents makes it amenable for formulation into various dosage forms. Additionally